Cas no 406-93-9 (4,4,4-trifluorobutanoic acid)

4,4,4-Trifluorobutanoic acid is a fluorinated carboxylic acid with the molecular formula C₄H₅F₃O₂. This compound is characterized by the presence of a trifluoromethyl group adjacent to the carboxylic acid functionality, which enhances its reactivity and stability in synthetic applications. Its strong electron-withdrawing properties make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the preparation of fluorinated analogs of bioactive molecules. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Its structural features also contribute to improved metabolic stability in drug development. Proper handling is advised due to its corrosive nature.
4,4,4-trifluorobutanoic acid structure
4,4,4-trifluorobutanoic acid structure
Product Name:4,4,4-trifluorobutanoic acid
CAS No:406-93-9
MF:C4H5F3O2
MW:142.076512098312
MDL:MFCD00077604
CID:37312
PubChem ID:87561460
Update Time:2025-06-30

4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4,4,4-Trifluorobutyric acid
    • 4,4,4-Trifluorobutanoic acid
    • Butyricacid, 4,4,4-trifluoro- (6CI,8CI)
    • 4,4,4-trifluoro-butyric acid
    • BUTANOIC ACID, 4,4,4-TRIFLUORO-
    • C4H5F3O2
    • zlchem 266
    • trifluoropropylcarboxylic acid
    • 4,4,4-TrifluorobutyricAcid
    • 4,4,4 trifluorobutyric acid
    • KSC237I6H
    • 3-trifluoromethylpropionic acid
    • 4, 4,4-trifluorobutyric acid
    • 4,4,4,-trifluorobutyric acid
    • 4,4,4-trifluoro butyric acid
    • 4,4,4-trifluoro-butanoic acid
    • ZLC0081
    • WTUCTMYLCMVYEX-UHFFFAOYSA-N
    • T2670
    • 4,4,4-Trifluorobutyric acid, AldrichCPR
    • F2191-0043
    • SCHEMBL38157
    • MFCD00077604
    • 4,4,4-Trifluorobutyric acid, 97%
    • 1:3 fluorotelomer carboxylic acid, 1:3 fluorotelomer acid
    • AS-18352
    • CS-W007460
    • AKOS005063381
    • YGLZPAOQFPGTDO-UHFFFAOYSA-N
    • 1:3 fluorotelomer carboxylic acid
    • SY004841
    • 406-93-9
    • FT-0616973
    • PB42775
    • J-513966
    • EN300-75982
    • AMY6768
    • DTXSID30380367
    • DB-001275
    • ALBB-012055
    • 4,4,4-trifluorobutanoic acid
    • MDL: MFCD00077604
    • Inchi: 1S/C4H5F3O2/c5-4(6,7)2-1-3(8)9/h1-2H2,(H,8,9)
    • InChI Key: WTUCTMYLCMVYEX-UHFFFAOYSA-N
    • SMILES: FC(CCC(=O)O)(F)F

Computed Properties

  • Exact Mass: 142.02400
  • Monoisotopic Mass: 142.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Not available
  • Density: >1.0
  • Melting Point: 31°C(lit.)
  • Boiling Point: 167°C(lit.)
  • Flash Point: Degrees Fahrenheit:204.8°F
    Degrees Celsius:96°C
  • Refractive Index: n20/D 1.351
  • Water Partition Coefficient: Soluble in water.
  • PSA: 37.30000
  • LogP: 1.41350
  • Solubility: Not available

4,4,4-trifluorobutanoic acid Security Information

  • Symbol: GHS05
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:3265
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26-S36/37/39
  • Hazardous Material Identification: C
  • HazardClass:8
  • PackingGroup:II
  • Storage Condition:2-8°C
  • Safety Term:8
  • Packing Group:II
  • Risk Phrases:R34

4,4,4-trifluorobutanoic acid Pricemore >>

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4,4,4-trifluorobutanoic acid Related Literature

Additional information on 4,4,4-trifluorobutanoic acid

4,4,4-Trifluorobutanoic Acid (CAS No. 406-93-9): A Comprehensive Overview

4,4,4-Trifluorobutanoic acid (CAS No. 406-93-9) is a versatile compound with a wide range of applications in the fields of chemistry, biochemistry, and pharmaceuticals. This article provides a detailed overview of its properties, synthesis methods, and current research advancements.

Chemical Properties: 4,4,4-Trifluorobutanoic acid is a colorless liquid with a molecular formula of C4H5F3O2. It has a molecular weight of 138.08 g/mol and a boiling point of approximately 165°C. The compound is soluble in water and many organic solvents, making it highly useful in various chemical reactions and processes. Its trifluoromethyl group imparts unique chemical properties, such as increased stability and altered reactivity compared to its non-fluorinated counterparts.

Synthesis Methods: The synthesis of 4,4,4-trifluorobutanoic acid can be achieved through several routes. One common method involves the reaction of trifluoroacetic acid with acetylene in the presence of a palladium catalyst. Another approach is the hydrolysis of 4,4,4-trifluorobutyronitrile. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as the use of catalytic systems that reduce waste and energy consumption.

Applications in Chemistry and Biochemistry: 4,4,4-Trifluorobutanoic acid is widely used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its trifluoromethyl group enhances the lipophilicity and metabolic stability of molecules, making it valuable in drug design. In biochemistry, it is used to study enzyme kinetics and protein interactions due to its ability to modulate biological processes.

Pharmaceutical Applications: In the pharmaceutical industry, 4,4,4-trifluorobutanoic acid is a key intermediate in the production of several important drugs. For example, it is used in the synthesis of antiviral agents and anti-inflammatory drugs. Recent research has also explored its potential in the development of novel antibiotics and antifungal compounds. The trifluoromethyl group's unique properties make it an attractive moiety for enhancing drug efficacy and reducing side effects.

Clinical Trials and Research Developments: Clinical trials involving compounds derived from 4,4,4-trifluorobutanoic acid have shown promising results. For instance, a study published in the Journal of Medicinal Chemistry reported that a derivative of this acid exhibited potent antiviral activity against influenza viruses. Another study in the European Journal of Medicinal Chemistry highlighted its effectiveness as an anti-inflammatory agent in treating arthritis.

Safety Considerations: While 4,4,4-trifluorobutanoic acid is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is important to note that it can cause skin and eye irritation upon contact. Therefore, appropriate personal protective equipment (PPE) should be worn during handling to ensure safety.

Environmental Impact: The environmental impact of 4,4,4-trifluorobutanoic acid is an important consideration. Research has shown that while it is biodegradable under certain conditions, its persistence in aquatic environments can pose risks to aquatic life. Efforts are being made to develop more sustainable production methods and disposal practices to minimize its environmental footprint.

FUTURE DIRECTIONS AND CONCLUSIONS: The future outlook for 4,4,4-trifluorobutanoic acid is promising. Ongoing research aims to expand its applications in drug discovery and development, particularly in areas such as cancer therapy and neurodegenerative diseases. Additionally, advancements in green chemistry will continue to drive the development of more sustainable synthesis methods.

In conclusion, 4,4,4-trifluorobutanoic acid (CAS No. 406-93-9) is a valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical properties make it an essential component in various research and industrial processes. As research continues to advance, the potential uses and benefits of this compound are likely to expand further.

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